Cas no 1895197-74-6 (1-(quinolin-6-yl)cyclobutylmethanamine)

• Product Name: 1-(quinolin-6-yl)cyclobutylmethanamine
• CAS No: 1895197-74-6
• MF: C₁₄H₁₆N₂
• MW: 212.290243148804
• CID: 6180722
• PubChem ID: 117303227
• Update Time: 2025-05-20

1-(quinolin-6-yl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(quinolin-6-yl)cyclobutylmethanamine
• EN300-1744765
• 1895197-74-6
• [1-(quinolin-6-yl)cyclobutyl]methanamine

• Inchi： 1S/C14H16N2/c15-10-14(6-2-7-14)12-4-5-13-11(9-12)3-1-8-16-13/h1,3-5,8-9H,2,6-7,10,15H2
• InChI Key： CSFWFDFEOFMQMT-UHFFFAOYSA-N
• SMILES： NCC1(C2C=CC3C(=CC=CN=3)C=2)CCC1

Computed Properties

• Exact Mass: 212.131348519g/mol
• Monoisotopic Mass: 212.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(quinolin-6-yl)cyclobutylmethanamine

Comprehensive Overview of 1-(quinolin-6-yl)cyclobutylmethanamine (CAS No. 1895197-74-6): Properties, Applications, and Market Insights

1-(quinolin-6-yl)cyclobutylmethanamine (CAS No. 1895197-74-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This bicyclic amine derivative, featuring a quinoline scaffold fused with a cyclobutylmethanamine moiety, exhibits unique structural characteristics that make it valuable for drug discovery and advanced material applications. Researchers are particularly interested in its potential as a pharmacophore in medicinal chemistry due to its balanced lipophilicity and hydrogen bonding capacity.

The molecular structure of 1-(quinolin-6-yl)cyclobutylmethanamine combines the planar aromaticity of quinoline with the three-dimensional flexibility of the cyclobutyl ring, creating opportunities for diverse molecular interactions. This structural combination has shown promise in addressing current challenges in kinase inhibitor development, particularly for targeted cancer therapies. The compound's amine functionality provides an excellent handle for further derivatization, making it a versatile building block in synthetic chemistry.

Recent studies highlight the potential of 1-(quinolin-6-yl)cyclobutylmethanamine derivatives in addressing unmet medical needs, especially in the field of neurodegenerative disease research. The compound's ability to cross the blood-brain barrier while maintaining structural stability has made it a focus of investigations for CNS-targeted therapeutics. Pharmaceutical companies are actively exploring its application in developing novel treatments for conditions like Alzheimer's and Parkinson's diseases.

From a synthetic chemistry perspective, 1-(quinolin-6-yl)cyclobutylmethanamine presents interesting challenges and opportunities. The quinoline-cyclobutane linkage offers a unique platform for studying strain effects in small molecule drug design. Current research focuses on optimizing synthetic routes to improve yield and purity of this valuable intermediate, with particular emphasis on green chemistry approaches that reduce environmental impact.

The commercial availability of 1-(quinolin-6-yl)cyclobutylmethanamine (CAS No. 1895197-74-6) has expanded significantly in recent years, driven by growing demand from both academic and industrial researchers. Suppliers now offer various purity grades, from standard research-grade material to high-purity compounds suitable for preclinical development. Market analysis indicates steady growth in this sector, particularly in regions with strong pharmaceutical R&D infrastructure.

Analytical characterization of 1-(quinolin-6-yl)cyclobutylmethanamine typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. These methods confirm the compound's identity and purity while providing valuable data for quality control in research applications. The development of robust analytical methods has been crucial for ensuring reproducibility in studies utilizing this compound.

In material science applications, 1-(quinolin-6-yl)cyclobutylmethanamine has shown potential as a precursor for organic electronic materials. Its conjugated system combined with the amine functionality makes it interesting for developing novel charge transport materials in organic light-emitting diodes (OLEDs) and other electronic devices. Researchers are investigating its photophysical properties for potential applications in optoelectronic devices.

The stability profile of 1-(quinolin-6-yl)cyclobutylmethanamine under various conditions has been extensively studied. Results indicate good thermal stability and resistance to hydrolysis, making it suitable for diverse experimental conditions. Proper storage recommendations typically include protection from light and moisture at controlled temperatures to maintain long-term stability.

Patent literature reveals growing intellectual property activity surrounding 1-(quinolin-6-yl)cyclobutylmethanamine derivatives, particularly in pharmaceutical applications. Several major pharmaceutical companies have filed patents covering novel compounds incorporating this scaffold, indicating its perceived value in drug discovery. This intellectual property landscape suggests continued interest and potential commercial value for this chemical entity.

Future research directions for 1-(quinolin-6-yl)cyclobutylmethanamine (CAS No. 1895197-74-6) include exploration of its structure-activity relationships in various biological targets and further optimization of synthetic methodologies. The compound's unique structural features continue to inspire novel applications across multiple scientific disciplines, ensuring its ongoing relevance in chemical research and development.